Cas no 113532-12-0 (5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-)
![5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- structure](https://ossimg.kuujia.com/scimg/114000/113532-12-0x500.png)
113532-12-0 structure
Product Name:5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
CAS No:113532-12-0
MF:C21H20O7
MW:384.379306793213
CID:180551
PubChem ID:14283261
Update Time:2025-04-19
5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
- (+)-Zeylenol
- 5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, [1R-(1a,2b,3b,4a)]-
- Uvaribonol B
- 5-Cyclohexene-1,2,3,4-tetrol, 2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)-
- DTXSID001132593
- 113532-12-0
- (-)-Uvarigranol G
- (5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
- [5-(BENZOYLOXY)-1,2,6-TRIHYDROXYCYCLOHEX-3-EN-1-YL]METHYL BENZOATE
- NCGC00347554-03!(5-benzoyloxy-1,2,6-trihydroxycyclohex-3-en-1-yl)methyl benzoate
- NS00097015
- FT-0698980
- CHEBI:172914
- AKOS032947822
-
- Inchi： 1S/C21H20O7/c22-17-12-11-16(28-20(25)15-9-5-2-6-10-15)18(23)21(17,26)13-27-19(24)14-7-3-1-4-8-14/h1-12,16-18,22-23,26H,13H2
- InChI Key： AWCUZBLYCWUTRL-UHFFFAOYSA-N
- SMILES： OC1C(COC(C2C=CC=CC=2)=O)(O)C(O)C(OC(C2C=CC=CC=2)=O)C=C1
Computed Properties
- Exact Mass: 384.1209
- Monoisotopic Mass: 384.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 113.29
5-Cyclohexene-1,2,3,4-tetrol,2-[(benzoyloxy)methyl]-, 4-benzoate, (1R,2S,3R,4S)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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